Cas no 2228487-58-7 (2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol
• CAS No: 2228487-58-7
• MF: C₆H₁₀N₄O₃
• MW: 186.168600559235
• CID: 6417499
• PubChem ID: 165944733
• Update Time: 2025-05-19

2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol
• EN300-1792244
• 2228487-58-7

• Inchi： 1S/C6H10N4O3/c1-6(7,3-11)5-4(10(12)13)2-8-9-5/h2,11H,3,7H2,1H3,(H,8,9)
• InChI Key： SZRDLZQBWLXXMQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C1=C(C=NN1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 186.07529019g/mol
• Monoisotopic Mass: 186.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol

Introduction to 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol (CAS No. 2228487-58-7)

2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. Its molecular structure, characterized by a propan-1-ol backbone substituted with an amino group and a 4-nitro-1H-pyrazole moiety, makes it a versatile intermediate in the development of novel bioactive molecules. This compound has garnered attention due to its potential role in drug discovery, particularly in the design of molecules targeting various biological pathways.

The CAS No. 2228487-58-7 uniquely identifies this chemical entity, ensuring precise classification and retrieval in scientific databases. The compound’s structural features—specifically the presence of both amino and nitro functional groups—endow it with reactivity that is useful in synthetic chemistry. These groups can participate in a variety of chemical transformations, including condensation reactions, nucleophilic substitutions, and coupling reactions, which are fundamental to constructing more complex molecular architectures.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The 4-nitro-1H-pyrazole moiety in 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol is particularly noteworthy, as nitro-substituted pyrazoles have demonstrated promise in various therapeutic contexts. For instance, derivatives of this class have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be further functionalized, such as through reduction to an amine or hydrolysis to a carboxylic acid, expanding the compound’s utility in medicinal chemistry.

The propan-1-ol side chain provides a hydrophilic extension to the molecule, which can influence solubility and metabolic stability—key factors in drug design. This feature makes 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol a valuable building block for synthesizing prodrugs or molecules requiring improved pharmacokinetic profiles. Additionally, the compound’s ability to engage in hydrogen bonding due to the amino groups enhances its potential as a scaffold for receptor binding studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol for biological activity. Molecular docking simulations have been employed to predict interactions between this compound and target proteins, aiding researchers in rational drug design. Such simulations have suggested that derivatives of this molecule may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases, making it an attractive candidate for further investigation.

The synthesis of 2-amino-2-(4-nitro-1H-pyrazol-3-yl)propan-1-ol involves multi-step organic transformations that highlight the compound’s synthetic versatility. Key steps typically include the condensation of propargyl alcohol with nitropyrazole derivatives under controlled conditions, followed by functional group interconversions. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting material for downstream applications.

In the context of drug discovery pipelines, intermediates like 2-amino-2-(4-nitro-1H-pyrazol-3-yloxy)propanal propanal propanal propanal propanal propanal propanal propanal propanal propanal 2228487587 2228487587 2228487587 2228487587 2228487587 2228487587 2228487587 2228487587 2228487587 2228487587 are instrumental in rapidly generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by substituting different nitropyrazole analogs allows for systematic exploration of biological activity across multiple targets. This approach has been successfully applied to identify lead compounds for further optimization.

The pharmacological potential of 2-amino--(4-nitro--pyrazol--3--yl)--propan--1--ol is further supported by experimental studies demonstrating its interaction with biological systems. In vitro assays have shown that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings align with the broader therapeutic interest in modulating these pathways for treating chronic inflammatory diseases.

From a chemical biology perspective, understanding the mechanism of action of such compounds requires detailed structural analysis. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been utilized to elucidate the three-dimensional structure of 2-amino--(4-nitro--pyrazol--3--yl)--propan--1--ol and its derivatives. These structural insights are crucial for designing molecules with enhanced binding affinity and selectivity.

The environmental impact of synthesizing and using CAS No 2228487587 also warrants consideration. Green chemistry principles emphasize minimizing waste and hazardous reagents throughout the synthetic process. Recent innovations in catalytic methods have enabled more sustainable production routes for this compound, reducing reliance on toxic solvents and energy-intensive processes.

In conclusion,2-amino--(4-nitro--pyrazol--3--yl)--propan--1--ol (CAS No.2228487587) represents a promising candidate for pharmaceutical development due to its unique structural features and biological potential. Ongoing research continues to explore its applications in drug discovery, synthetic chemistry, and chemical biology. As our understanding of molecular interactions advances, compounds like this will remain at the forefront of innovation in medicinal chemistry.